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Compound of Interest

Compound Name: Methyl 5-acetyl-2-ethoxybenzoate

CAS No.: 76310-74-2

Cat. No.: B3153664

Get Quote

For drug development professionals and synthetic chemists, managing the lifecycle of

pharmaceutical intermediates is as critical as the synthesis itself. Methyl 5-acetyl-2-
ethoxybenzoate (CAS 76310-74-2) is a highly valuable building block, most notably utilized as

an intermediate in the synthesis of the bronchodilator (±)-4-O-Ethyl Albuterol[1].

Because this compound features reactive aromatic ester and ketone moieties, its handling and

disposal require rigorous, causality-driven protocols. Improper disposal not only risks regulatory

penalties under the Resource Conservation and Recovery Act (RCRA) but also poses

environmental and occupational hazards. This guide provides a self-validating, step-by-step

operational workflow for the safe handling, segregation, and disposal of Methyl 5-acetyl-2-
ethoxybenzoate.

Chemical Profiling & Quantitative Data
Before executing any physical operations, personnel must understand the physicochemical

parameters of the material. This dictates the selection of Personal Protective Equipment (PPE),

solvent compatibility, and ultimate waste stream routing.
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Table 1: Physicochemical Properties and Hazard Profile

Parameter Data / Specification Operational Implication

Chemical Name
Methyl 5-acetyl-2-

ethoxybenzoate

Defines regulatory tracking

nomenclature.

CAS Number 76310-74-2
Primary identifier for SDS and

EPA tracking.

Molecular Formula C₁₂H₁₄O₄
Indicates a purely organic,

non-halogenated structure.

Molecular Weight 222.24 g/mol
Used for mass-balance

calculations in waste logs.

Physical State Pale Yellow Solid
Prone to aerosolization;

requires dust control.

Solubility
Soluble in standard organic

solvents

Dictates cleanup methods (use

solvents, not just water).

Waste Classification Hazardous Organic Waste
Must be thermally destroyed

(incinerated) at a TSDF.

Operational Safety & Handling Workflow
To build a self-validating safety system, every handling step must include a verification

mechanism. The causality behind these steps is rooted in the compound's physical state: as a

fine solid, its primary exposure vector is inhalation and dermal contact.

Step-by-Step Handling Methodology
Engineering Controls Validation:

Action: Conduct all weighing and transfers inside a certified chemical fume hood.

Causality: Fume hoods maintain negative pressure, preventing airborne particulates from

entering the operator's breathing zone.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3153664?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Validation: Verify the fume hood monitor reads a face velocity between 80–100 feet per

minute (fpm) before opening the chemical container.

PPE Selection & Donning:

Action: Wear standard nitrile gloves, a flame-resistant lab coat, and safety goggles.

Causality: Nitrile provides an excellent barrier against solid organic esters.

Validation: Perform a visual inspection and air-inflation test of gloves to ensure zero micro-

tears prior to handling.

Transfer Operations:

Action: Use anti-static weighing boats and grounded spatulas.

Causality: Organic powders can generate static electricity during friction, leading to

material loss or rare deflagration events.

RCRA-Compliant Waste Segregation & Disposal
Procedures
Under the [2], laboratories must manage hazardous waste from "cradle to grave." Academic

and research facilities often operate under Subpart K (40 CFR Part 262), which allows for

flexible, safe accumulation of unwanted materials in Satellite Accumulation Areas (SAAs)[3].

Because Methyl 5-acetyl-2-ethoxybenzoate is a non-halogenated organic compound

(C₁₂H₁₄O₄), its pure form should be routed to non-halogenated waste streams. However, in

synthetic workflows, it is frequently dissolved in various solvents.

Step-by-Step Disposal Methodology
Determine the Waste Matrix:

Solid Waste: Empty reagent bottles, contaminated weighing paper, and disposable

spatulas.

Liquid Waste: Reaction mother liquors, chromatography fractions, or extraction solvents.
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Execute Liquid Segregation (The Halogen Rule):

Action: If the compound is dissolved in solvents like Ethyl Acetate or Methanol, route to the

Non-Halogenated waste carboy. If dissolved in Dichloromethane (DCM) or Chloroform,

route to the Halogenated waste carboy.

Causality: Mixing halogenated and non-halogenated waste drastically increases disposal

costs. Halogenated waste requires specialized incineration scrubbers to neutralize the

hydrochloric acid (HCl) gas produced during thermal destruction.

Containerization & Labeling:

Action: Use High-Density Polyethylene (HDPE) or glass containers. Apply a hazardous

waste label before adding the first drop of waste.

Validation: Cross-check that the label explicitly lists "Methyl 5-acetyl-2-ethoxybenzoate"

and the exact solvent percentages.

Satellite Accumulation Area (SAA) Storage:

Action: Place the sealed waste container in secondary containment within the laboratory.

Causality: Secondary containment captures catastrophic container failures, preventing

environmental release.

Waste Workflow Visualization
The following diagram illustrates the logical decision tree for routing Methyl 5-acetyl-2-
ethoxybenzoate waste, ensuring compliance with[4].
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Figure 1: Waste segregation and disposal workflow for Methyl 5-acetyl-2-ethoxybenzoate.
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Emergency Spill Response Protocol
In the event of a localized spill on the benchtop or floor, immediate and calculated action is

required to prevent aerosolization.

Isolate and Assess: Evacuate non-essential personnel from the immediate vicinity. Verify that

the spill does not involve highly reactive co-reagents.

Containment (No Dry Sweeping):

Action:Do not use a broom or dry brush.

Causality: Dry sweeping generates airborne dust clouds, creating an immediate inhalation

hazard.

Protocol: Use a HEPA-filtered vacuum dedicated to chemical spills, or cover the powder

with absorbent pads dampened with a compatible solvent (e.g., Isopropanol) to wet the

solid and suppress dust.

Decontamination: Wipe the area inward from the edges to prevent spreading. Wash the

surface with a mild detergent and water.

Disposal of Spill Materials: Collect all damp absorbent pads, PPE used during cleanup, and

collected solid into a heavy-duty plastic bag. Seal, label as "Hazardous Spill Debris

containing Methyl 5-acetyl-2-ethoxybenzoate," and transfer to the SAA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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